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Compound of Interest

Compound Name: D-[5-13C]JRIBOSE
CAS No.: 139657-62-8
Cat. No.: B591471
. J

Stable isotope labeling is a powerful and indispensable technique in the life sciences, enabling
researchers to trace the metabolic fate of molecules, elucidate complex biological pathways,
and quantify metabolites with high precision.[1][2] Among the array of stable isotopes, Carbon-
13 (3C) is of particular importance due to the ubiquity of carbon in biological molecules.[1] D-
[5-3C]ribose, a monosaccharide with a single 13C atom specifically incorporated at the fifth
carbon position, serves as a critical tool in metabolic research and drug development.[3][4] Its
utility is fundamentally dependent on two core quality attributes: its precise molecular weight
and its isotopic purity. This guide provides a detailed technical overview of these parameters
and the methodologies used for their verification, offering field-proven insights for researchers,
scientists, and drug development professionals.

Section 1: Molecular Weight Characterization

The foundational characteristic of any chemical compound is its molecular weight. For an
isotopically labeled molecule like D-[5-13C]ribose, this value is precisely defined by its specific

isotopic composition.

Theoretical Molecular Weight

The molecular formula for D-ribose is CsH100s.[5] In its natural, unlabeled form, the molecular
weight is calculated using the weighted average atomic masses of carbon, hydrogen, and
oxygen based on their natural isotopic abundances.
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In D-[5-13C]ribose, one of the five carbon atoms is the heavier stable isotope, *3C, while the
other four are the most abundant isotope, *2C. This single substitution results in a predictable
mass shift.

o Natural D-Ribose: Composed of four 12C atoms and one 2C atom (on average, considering
natural abundance). The molecular weight is approximately 150.13 g/mol .[5]

e D-[5-3C]Ribose: Composed of four 12C atoms and one 13C atom. The molecular weight is
approximately 151.12 g/mol .[3][6][7]

o D-[U-13Cs]Ribose: For comparison, a fully labeled ribose, where all five carbons are 13C, has
a molecular weight of approximately 155.09 g/mol .[8][9]

This deliberate and precise mass increase is the very feature that allows labeled molecules to
be distinguished from their unlabeled counterparts in mass spectrometry-based analyses.[10]

Data Summary: Molecular Weights

The following table summarizes the key molecular weight data for different isotopic forms of D-

ribose.
o Isotopic Average Molecular
Compound Empirical Formula . .
Composition Weight ( g/mol )
D-Ribose CsH100s Natural Abundance 150.13[5]
) One 13C at C5
D-[5-13C]Ribose 13C12C4H1005 N 151.12[3][6]
Position
) All five C atoms are
D-[U-13Cs]Ribose 13CsH100s 155.09[8][9]

13C

Section 2: Isotopic Purity - A Critical Quality
Attribute

While molecular weight defines the compound, isotopic purity (or isotopic enrichment) defines
its quality and reliability for quantitative research. Isotopic purity refers to the percentage of
molecules in the sample that contain the desired isotope at the specified position.
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Why is Isotopic Purity Paramount? In tracer experiments, the concentration of the labeled
compound is often very low compared to the endogenous (natural) pool. Any unlabeled or
incorrectly labeled species in the administered compound can dilute the isotopic enrichment,
leading to systematic errors in flux calculations or quantification.[2] High isotopic purity
(typically >99%) ensures that the signal detected by an instrument, such as a mass
spectrometer, originates almost exclusively from the labeled molecule, thereby guaranteeing
the accuracy and reliability of the experimental data.[11]

Section 3: Analytical Methodologies for Verification

The confirmation of both molecular weight and isotopic purity requires robust analytical
techniques. Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy
are the gold-standard methods for the comprehensive characterization of isotopically labeled
compounds.[2]

Mass Spectrometry for Isotopic Enrichment Analysis

Isotope Ratio Mass Spectrometry (IRMS) and high-resolution MS techniques (like TOF-LC/MS)
are ideal for quantifying the degree of isotopic enrichment.[12][13] The core principle is to
measure the relative intensities of the mass isotopologues—molecules that differ only in their
isotopic composition.

Causality in Experimental Choices: The choice of a high-resolution instrument is critical. It
allows for the clear separation of the labeled compound's signal (M+1 for D-[5-13C]ribose) from
the natural M+1 signal of the unlabeled compound, which arises from the natural 1.1%
abundance of 13C.[12] This baseline resolution prevents isotopic overlap and ensures accurate
quantification.

Experimental Protocol: Isotopic Purity Determination by LC-MS

e Preparation of Standards:
o Prepare a stock solution of a certified unlabeled D-ribose standard.
o Prepare a stock solution of the D-[5-13C]ribose sample to be tested.

o Create a dilution series of the unlabeled standard to evaluate instrument linearity.
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e Instrument Setup (LC-TOF MS):

o Equilibrate the liquid chromatography (LC) system with an appropriate mobile phase for
sugar analysis (e.g., HILIC column with acetonitrile/water gradient).

o Calibrate the Time-of-Flight (TOF) mass spectrometer to ensure high mass accuracy.
e Analysis of Unlabeled Standard:

o Inject the unlabeled D-ribose standard.

o Acquire the full scan mass spectrum.

o Determine the purity of the mass cluster and the precise ratio of its natural isotopologues
(M, M+1, M+2, etc.). This provides a baseline for natural isotopic contributions.[14]

e Analysis of Labeled Sample:

o Inject the D-[5-13C]ribose sample.

o Acquire the full scan mass spectrum under the same conditions.
o Data Processing and Calculation:

o Extract the ion chromatograms (EICs) for the unlabeled (m/z = 151.06) and labeled (m/z =
152.06) parent ions.[12]

o Integrate the peak areas for each EIC.

o Correct the measured intensities of the labeled sample by subtracting the natural isotopic
contributions determined from the unlabeled standard analysis.[15]

o Calculate the isotopic purity using the corrected intensities:

» [sotopic Purity (%) = [Intensity of Labeled lon / (Intensity of Labeled lon + Intensity of
Unlabeled Ion)] x 100

Diagram: Workflow for Isotopic Purity Analysis by Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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